Cas no 2177259-24-2 (6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 2177259-24-2
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• MDL: MFCD31652656
• CID: 5066025
• Update Time: 2025-05-28

6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid
• SY268723
• 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid

• MDL： MFCD31652656
• Inchi： 1S/C8H4BrFN2O2/c9-4-1-6(10)7-5(8(13)14)2-11-12(7)3-4/h1-3H,(H,13,14)
• InChI Key： RZDZSTKKOLMVPR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C(=O)O)C=NN2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6

Additional information on 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid

Research Briefing on 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 2177259-24-2)

6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 2177259-24-2) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its broad pharmacological activities, including anti-inflammatory, anticancer, and kinase inhibitory properties. The presence of both bromo and fluoro substituents on the pyrazolopyridine scaffold enhances its reactivity and makes it a valuable intermediate for further derivatization.

Recent studies have focused on the synthesis and application of 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, particularly cancer. Researchers have utilized this compound as a key intermediate to synthesize potent and selective inhibitors targeting specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid in the design of JAK2 inhibitors. The compound was subjected to Suzuki-Miyaura cross-coupling reactions with various boronic acids to generate a library of derivatives. Subsequent biological evaluation revealed that several derivatives exhibited nanomolar potency against JAK2 and favorable selectivity profiles over other kinases. These findings highlight the potential of this scaffold in the development of targeted therapies for hematological malignancies.

Another notable application of 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid is in the field of PET (positron emission tomography) tracer development. A recent study in ACS Chemical Biology reported the radiolabeling of this compound with fluorine-18, yielding a potential PET tracer for imaging kinase expression in tumors. The tracer demonstrated good in vivo stability and tumor uptake in preclinical models, suggesting its utility in non-invasive imaging of kinase activity for diagnostic and therapeutic monitoring purposes.

From a synthetic chemistry perspective, the reactivity of 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid has been explored in various transformations. The bromo substituent at the 6-position allows for palladium-catalyzed cross-coupling reactions, while the carboxylic acid at the 3-position provides a handle for amide bond formation or esterification. These versatile reaction pathways enable the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid. Recent advances in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, with several research groups reporting improved yields and purity through optimized reaction conditions and workup procedures.

In conclusion, 6-Bromo-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 2177259-24-2) represents a valuable scaffold in medicinal chemistry with diverse applications in kinase inhibitor development and molecular imaging. Ongoing research continues to explore its potential in addressing unmet medical needs, particularly in oncology. Future directions may include the exploration of its use in PROTAC (proteolysis targeting chimera) design and other emerging therapeutic modalities.